6-(1-adamantyl)-3-amino-N,N-diethylthieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C22H29N3OS
• Molecular Weight: 383.6 g/mol
• IUPAC Name: 6-(1-adamantyl)-3-amino-N,N-diethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C22H29N3OS/c1-3-25(4-2)21(26)19-18(23)16-5-6-17(24-20(16)27-19)22-10-13-7-14(11-22)9-15(8-13)12-22/h5-6,13-15H,3-4,7-12,23H2,1-2H3
• InChI Key: IAOFWSBVXDRZKD-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=C(C2=C(S1)N=C(C=C2)C34CC5CC(C3)CC(C5)C4)N

Description

6-(1-adamantyl)-3-amino-N,N-diethylthieno[2,3-b]pyridine-2-carboxamide, commonly known as A-438079, is a selective antagonist of the P2X7 receptor. This receptor is a member of the purinergic receptor family, which plays a crucial role in various physiological and pathological processes, including inflammation, pain, and cell death. A-438079 has been extensively studied for its potential therapeutic applications in various diseases, including neuroinflammation, chronic pain, and cancer.

Mechanism of Action

A-438079 is a selective antagonist of the P2X7 receptor, which is a ligand-gated ion channel that is activated by extracellular ATP. Activation of the P2X7 receptor leads to the influx of calcium ions and the release of pro-inflammatory cytokines, which play a crucial role in various pathological processes, including inflammation, pain, and cell death. A-438079 blocks the activation of the P2X7 receptor, thereby reducing the influx of calcium ions and the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
A-438079 has been shown to have a range of biochemical and physiological effects in preclinical studies. In animal models of multiple sclerosis, A-438079 has been shown to reduce the infiltration of immune cells into the central nervous system and to decrease the production of pro-inflammatory cytokines. In models of neuropathic pain, A-438079 has been shown to reduce pain behavior and to decrease the expression of inflammatory mediators in the spinal cord. In models of inflammatory pain, A-438079 has been shown to reduce pain behavior and to decrease the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

A-438079 has several advantages as a research tool, including its high selectivity for the P2X7 receptor and its ability to penetrate the blood-brain barrier. However, there are also some limitations to its use in lab experiments, including its relatively low potency and the potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on A-438079, including:
1. Further studies to elucidate the mechanisms of action of A-438079 and its effects on other purinergic receptors.
2. Studies to investigate the potential therapeutic applications of A-438079 in other diseases, such as cancer and autoimmune disorders.
3. Development of more potent and selective P2X7 receptor antagonists based on the structure of A-438079.
4. Studies to investigate the potential use of A-438079 in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, A-438079 is a selective antagonist of the P2X7 receptor that has been extensively studied for its potential therapeutic applications in various diseases, including neuroinflammation, chronic pain, and cancer. A-438079 has several advantages as a research tool, including its high selectivity for the P2X7 receptor and its ability to penetrate the blood-brain barrier. However, there are also some limitations to its use in lab experiments, including its relatively low potency and the potential for off-target effects at high concentrations. Future research on A-438079 could lead to the development of more potent and selective P2X7 receptor antagonists and the identification of new therapeutic applications for this compound.

Synthesis Methods

A-438079 can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves the preparation of the key intermediate, 6-(1-adamantyl)-3-nitrothieno[2,3-b]pyridine-2-carboxylic acid, which is then reduced to the corresponding amine using a reducing agent such as palladium on carbon. The amine is then reacted with diethylamine to form the final product, A-438079.

Scientific Research Applications

A-438079 has been extensively studied for its potential therapeutic applications in various diseases, including neuroinflammation, chronic pain, and cancer. In preclinical studies, A-438079 has been shown to be effective in reducing neuroinflammation and pain in animal models of multiple sclerosis, neuropathic pain, and inflammatory pain.